8-(3-((4-methoxyphenyl)amino)propyl)-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-(4-methoxyanilino)propyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H26N6O3/c1-13-14(2)27-17-18(24(3)21(29)25(4)19(17)28)23-20(27)26(13)12-6-11-22-15-7-9-16(30-5)10-8-15/h7-10,22H,6,11-12H2,1-5H3
• InChI Key: NVOWQBPYYDBXNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCNC4=CC=C(C=C4)OC)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C21H26N6O3
• Molecular Weight: 410.5 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The compound’s class or family (e.g., aldehyde, ketone, carboxylic acid) is also mentioned, along with any important functional groups.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of a synthesis includes the overall reaction scheme, the reagents and conditions for each step, and the mechanism of each reaction.

Molecular Structure Analysis

Molecular structure analysis involves determining the spatial arrangement of atoms in a molecule. Techniques used may include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This includes the conditions under which the reactions occur, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, optical rotation, and reactivity. The compound’s spectral data (IR, NMR, UV-Vis, etc.) would also be analyzed.

Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds, such as imidazo[2,1-f]purine derivatives, has primarily focused on their synthesis and chemical properties. For example, the synthesis of N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione and their preliminary pharmacological evaluation have shown that these compounds could serve as potent ligands for the 5-HT(1A) receptor, indicating potential applications in the development of anxiolytic and antidepressant drugs (Zagórska et al., 2009).

Pharmacological Potential

The exploration of the pharmacological potential of imidazo[2,1-f]purine derivatives has been a key area of interest. Studies have identified these compounds as potential candidates for treating various diseases due to their ability to act on specific biological targets. For instance, imidazo[2,1-f]purinones have been studied for their activity as A(3) adenosine receptor antagonists, offering insights into the development of new therapeutic agents targeting adenosine receptors (Baraldi et al., 2008).

Mechanism of Action

Mode of Action

The exact mode of action of the compound is currently unknown. Based on its structural features, it may interact with its targets through a variety of mechanisms, potentially including hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Given its complex structure, it could potentially interact with multiple pathways, leading to a variety of downstream effects .

Pharmacokinetics

Its metabolism and excretion would likely depend on its specific interactions with various enzymes and transporters .

Safety and Hazards

The compound’s safety profile would be assessed, including its toxicity, flammability, and environmental impact. Appropriate handling and disposal procedures would be recommended.

Future Directions

Future research could involve finding new syntheses for the compound, discovering new reactions it undergoes, studying its mechanism of action more deeply, improving its safety profile, or finding new applications for it.